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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)maleamic acid
CAS No.: 15519-86-5
Cat. No.: B018967
Get Quote
. J

Prepared by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on N-(2-Hydroxyethyl)maleamic acid. It covers its
fundamental chemical identity, properties, synthesis, and potential applications, with a focus on
providing practical and scientifically grounded information.

Core Chemical Identity

N-(2-Hydroxyethyl)maleamic acid is a chemical compound utilized in various organic
synthesis applications.[1] Its unique structure, featuring a carboxylic acid, an amide, and a
hydroxyl group, makes it a versatile building block in the synthesis of more complex molecules.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) Registry
Number.

« CAS Number: 15519-86-5[1][2][3]
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This number is crucial for unambiguous identification in chemical databases, regulatory
submissions, and procurement.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-(2-Hydroxyethyl)maleamic
acid is essential for its handling, storage, and application in experimental work.

Property Value Source

Molecular Formula C6HIONO4 [11[2][3]

Molecular Weight 159.14 g/mol [11[2]

Appearance Sticky Waxy Solid [1]

Storage Conditions 2-8°C Refrigerator [1]
(2)-4-((2-

Synonyms Hydroxyethyl)amino)-4-oxobut-  [1]
2-enoic acid

Synthesis Protocol: A Validated Approach

The synthesis of N-(2-Hydroxyethyl)maleamic acid is typically achieved through the reaction
of maleic anhydride with ethanolamine. This reaction is a classic example of nucleophilic acyl
substitution, where the amine group of ethanolamine attacks one of the carbonyl carbons of the
anhydride ring, leading to its opening.

Experimental Workflow Diagram
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Caption: Synthesis workflow for N-(2-Hydroxyethyl)maleamic acid.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b018967/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-2-hydroxyethyl-maleamic-acid
https://www.benchchem.com/product/b018967/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-hydroxyethyl-maleamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology

This protocol is adapted from established synthesis procedures.[4]
» Reagent Preparation:

o Dissolve 0.5 mol (49 g) of maleic anhydride in 150 ml of acetone.

o In a separate flask, dissolve 0.5 mol (30.5 g) of ethanolamine in 150 ml of acetone.
» Reaction:

o In a 1-liter three-neck flask equipped with a stirrer, add 150 ml of acetone.

o Simultaneously and dropwise, add the maleic anhydride and ethanolamine solutions to the
reaction flask over a period of 2 hours at room temperature with continuous stirring. The
dropwise addition is crucial to control the exothermic nature of the reaction and prevent
side product formation.

e Product Isolation:

o Concentrate the resulting solution to half of its original volume by evaporation under
reduced pressure.

o Cool the concentrated solution to -18°C for 12 hours to facilitate the precipitation of the
product.

o Collect the precipitated solid by filtration.
 Purification and Drying:

o Wash the filtered product with cold acetone to remove any unreacted starting materials
and impurities.

o Dry the purified product under vacuum to yield N-(2-Hydroxyethyl)maleamic acid. A yield
of approximately 65% can be expected with this method.[4]

Applications in Research and Development
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N-(2-Hydroxyethyl)maleamic acid is primarily a synthetic intermediate. Its utility stems from
the reactive functional groups it possesses.

e Precursor to N-(2-Hydroxyethyl)maleimide: This amic acid is a direct precursor to N-(2-
Hydroxyethyl)maleimide, a valuable cross-linking agent.[5][6] The conversion is typically
achieved through a cyclodehydration reaction. N-(2-Hydroxyethyl)maleimide finds
applications in the synthesis of:

o Bio-based polyurethane-imides.[5]
o Thermoresponsive self-healing polyurethanes with shape-memory properties.[5]
o Protein cross-linking reagents for constructing immunotoxins.[5]

e Monomer for Polymer Synthesis: The presence of a polymerizable double bond and a
hydroxyl group allows N-(2-Hydroxyethyl)maleamic acid and its derivatives to be used in
the synthesis of functional polymers. These polymers can have applications in areas such as
hydrogel formation and biomaterials.

Conclusion

N-(2-Hydroxyethyl)maleamic acid, identified by its CAS number 15519-86-5, is a key
intermediate in organic synthesis. Its straightforward synthesis from readily available starting
materials and its utility as a precursor to valuable maleimide-based cross-linkers and polymers
make it a compound of significant interest to researchers in materials science and drug
development. The protocols and data presented in this guide provide a solid foundation for the
effective utilization of this versatile chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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